Correction: EDOT-based conjugated polymers accessed via C–H direct arylation for efficient photocatalytic hydrogen production
Chemical Science Pub Date: 2022-02-11 DOI: 10.1039/D2SC90026B
Abstract
Correction for ‘EDOT-based conjugated polymers accessed via C–H direct arylation for efficient photocatalytic hydrogen production’ by Zhi-Rong Tan et al., Chem. Sci., 2022, DOI: 10.1039/d1sc05784g.
Recommended Literature
- [1] Back cover
- [2] Proof-of-concept for 2D/CT element analysis of entire cryofrozen islets of Langerhans using a cryoloop synchrotron X-ray fluorescence setup
- [3] Di(imino)aryltin(iv) dichlorides as tectons for heterometallic coordination compounds†
- [4] The freezing tendency towards 4-coordinated amorphous networks causes an increase in the heat capacity of supercooled Stillinger–Weber silicon†
- [5] Mapping the nano-scale interaction between bio-colloidal Giardia lamblia cysts and silica
- [6] Electronic modification of an aminotroponiminate zinc complex leading to an increased reactivity in the hydroamination of alkenes†
- [7] Liquid metal-based electrical interconnects and interfaces with excellent stability and reliability for flexible electronics
- [8] Rapid spectrophotometric assay of phenothiazine drugs in pharmaceutical preparations
- [9] Overall water splitting by photoelectrochemical cells consisting of (ZnSe)0.85(CuIn0.7Ga0.3Se2)0.15 photocathodes and BiVO4 photoanodes†
- [10] Nutritional strategies for dealing with depression
